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Compound of Interest

Compound Name: Ac-D-Arg-OH

CAS No.: 2389-86-8

Cat. No.: B556446 Get Quote

Executive Summary
Ac-D-Arg-OH (N-Acetyl-D-Arginine) is a modified amino acid derivative widely utilized in

peptide synthesis, enzymatic assays, and as a stable chiral probe in drug discovery.[1] Unlike

its L-isomer, the D-configuration confers significant resistance to proteolytic degradation,

making it a critical tool for long-duration biological studies.

This guide provides a rigorous technical framework for the handling, solubilization, and storage

of Ac-D-Arg-OH. It addresses the compound's zwitterionic behavior at neutral pH—a frequent

cause of solubility issues—and establishes self-validating protocols to ensure experimental

reproducibility.

Physicochemical Profile
Understanding the molecular architecture of Ac-D-Arg-OH is the prerequisite for mastering its

solubility.
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Property Specification

Chemical Name N-Acetyl-D-Arginine

CAS Number 2389-86-8

Molecular Formula C₈H₁₆N₄O₃ (Anhydrous)

Molecular Weight 216.24 g/mol

Appearance White to off-white crystalline powder

Stereochemistry D-isomer (Right-handed)

Key Functional Groups
Acetyl (N-term), Carboxyl (C-term), Guanidino

(Side chain)

The Solubility Mechanism (Expert Insight)
Ac-D-Arg-OH behaves as a zwitterion in neutral aqueous environments.

C-Terminus (Carboxyl): Deprotonated (

) at pH > 4.0.

Side Chain (Guanidino): Protonated (

) at pH < 12.0.

N-Terminus (Acetyl): Neutral/Uncharged.

The "Isoelectric Trap": At pH ~7.5 (near its isoelectric point, pI), the net charge is zero. This

maximizes crystal lattice energy and minimizes solvation, often leading to precipitation or slow

dissolution in pure water. Successful solubilization requires disrupting this charge balance or

using a solvent with high dielectric strength.

Solubility Dynamics & Solvent Selection
Solvent Compatibility Matrix
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Solvent
Solubility Limit
(Approx.)

Suitability Context

DMSO ~43 mg/mL (200 mM) High

Recommended for

Master Stock. Cryo-

stable.

Water ~20 mg/mL Medium

pH dependent. May

require sonication or

pH adjustment.

Ethanol ~3 mg/mL Low

Poor solubility. Not

recommended for

high-conc stocks.

DMF ~5 mg/mL Low/Med
Alternative to DMSO,

but higher toxicity.

Decision Logic: Selecting the Right Solvent
For Bioassays: Prepare a high-concentration stock in DMSO (e.g., 100 mM). Dilute into

aqueous buffer (PBS/Media) immediately before use. Keep final DMSO concentration <

0.1% to avoid cytotoxicity.

For Chemical Synthesis: Water is viable if the pH is adjusted. Adding 1.0 eq of HCl or NaOH

can drastically increase solubility by converting the zwitterion into a net-charged species

(Cationic or Anionic).

Experimental Protocol: Preparation of Master Stock
Solution
Objective: Prepare a 100 mM Ac-D-Arg-OH stock solution in DMSO. Validation: Visual clarity

and concentration verification.

Reagents & Equipment[10]
Ac-D-Arg-OH Powder (Store at -20°C).[2][3]
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Anhydrous DMSO (Dimethyl Sulfoxide), ACS Grade or higher.

Vortex mixer and Ultrasonic bath.

Amber glass vials (to protect from light).

Step-by-Step Methodology
Equilibration: Remove the Ac-D-Arg-OH vial from -20°C storage and let it warm to Room

Temperature (RT) inside a desiccator.

Causality: Opening a cold vial introduces condensation (water), which degrades the solid

over time.

Weighing: Weigh 21.6 mg of Ac-D-Arg-OH.

Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

Dissolution:

Vortex vigorously for 30 seconds.

If particulates remain, sonicate at 40 kHz for 2 minutes. The solution must be optically

clear.

Aliquot & Storage:

Dispense into 50 µL or 100 µL single-use aliquots in sterile amber tubes.

Self-Validating Step: Label tubes with Date, Concentration, and Solvent. Store at -20°C or

-80°C.

Storage & Stability Architecture
Solid State (Powder)[12]

Condition: -20°C.

Environment: Desiccated.[4]
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Shelf Life: 2–3 years if kept dry.

Risk Factor: Hygroscopicity.[5] The guanidino group attracts moisture. Wet powder may

hydrolyze or clump, altering the effective mass.

Solution State (Liquid)
DMSO Stock: Stable at -20°C for 6–12 months. Stable at -80°C for >2 years.[2]

Aqueous Working Solution: Unstable. Prepare fresh.

Why? While the D-isomer resists enzymes, the acetyl group can slowly hydrolyze in water

over weeks, and the guanidino group is susceptible to oxidation over long periods.

Freeze-Thaw Cycles: Limit to maximum 3 cycles. Repeated phase changes promote crystal

formation and concentration gradients.

Visualization of Workflows
Diagram 1: Solubility Decision Logic
This decision tree guides the researcher to the optimal solvent based on the downstream

application.
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Caption: Logic flow for selecting the optimal solubilization strategy based on experimental

constraints.

Diagram 2: Storage & Handling Lifecycle
This workflow ensures the integrity of the compound from receipt to disposal.
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Caption: Lifecycle management of Ac-D-Arg-OH to prevent hygroscopic degradation and

hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Ac-D-Arg-OH Solubility and Storage
Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556446#ac-d-arg-oh-solubility-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b556446#ac-d-arg-oh-solubility-and-storage-conditions
https://www.benchchem.com/product/b556446#ac-d-arg-oh-solubility-and-storage-conditions
https://www.benchchem.com/product/b556446#ac-d-arg-oh-solubility-and-storage-conditions
https://www.benchchem.com/product/b556446#ac-d-arg-oh-solubility-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b556446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

